Cas no 2034367-38-7 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide)

• Product Name: 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide
• CAS No: 2034367-38-7
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5335340
• Update Time: 2025-05-24

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-methylpyridin-2-yl)acetamide
• 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide
• 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide

• Inchi： 1S/C15H16N4O2/c1-10-6-7-16-13(8-10)17-14(20)9-19-15(21)5-4-12(18-19)11-2-3-11/h4-8,11H,2-3,9H2,1H3,(H,16,17,20)
• InChI Key： ZQDLFKJJQDFFOK-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CC(NC1C=C(C)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 496
• XLogP3: 0.8
• Topological Polar Surface Area: 74.7

Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide

Introduction to 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide (CAS No. 2034367-38-7)

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide, identified by its CAS number 2034367-38-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the pyridazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclopropyl group and a methylpyridine moiety in its structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The chemical structure of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide features a central pyridazine ring substituted with an oxo group at the 6-position and a cyclopropyl group at the 3-position. The nitrogen atom of the pyridazine ring is further connected to an acetamide moiety, while the other nitrogen is linked to a 4-methylpyridine group. This arrangement creates multiple sites for potential binding interactions with biological receptors, which is a key consideration in medicinal chemistry.

In recent years, there has been growing interest in pyridazine derivatives due to their demonstrated efficacy in various therapeutic areas. Pyridazines are known for their ability to modulate enzyme activity and receptor binding, making them useful in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The specific substitution pattern in 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide may enhance its pharmacological properties, potentially leading to improved selectivity and reduced side effects compared to simpler pyridazine derivatives.

One of the most compelling aspects of this compound is its potential as a lead molecule for further optimization. The cyclopropyl group, in particular, is a structurally interesting feature that can influence both the physical properties and biological activity of the molecule. Cyclopropane rings are known to enhance metabolic stability and bioavailability, which are critical factors in drug development. Additionally, the presence of a methylpyridine substituent may contribute to favorable interactions with biological targets, such as enzymes or receptors involved in disease pathways.

Current research in the field of heterocyclic chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(4-methylpyridin-2-yl)acetamide exemplify this principle by incorporating multiple functional groups that can be tailored to achieve specific pharmacological effects. The combination of a pyridazine core with acetoamide and methylpyridine substituents provides a rich scaffold for medicinal chemists to explore.

Recent studies have demonstrated that pyridazine derivatives can exhibit potent activity against various biological targets. For instance, some pyridazines have shown promise as inhibitors of enzymes involved in cancer metabolism or as modulators of neurotransmitter receptors. The structural features of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-y l)-N-(4-methylpyridin -2 - yl)acetamide suggest that it may share similar properties, potentially making it useful in treating conditions such as inflammation or neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the pyridazine ring and subsequent functionalization at various positions using standard synthetic methodologies. Advances in synthetic chemistry have enabled more efficient and scalable production processes for complex heterocyclic compounds like this one.

In addition to its potential therapeutic applications, 2-(3-cyclopropyl -6 - oxo - 1 , 6 - dihydrop y ridazin - 1 - yl ) - N - ( 4 - methyl p y ridin e - 2 - y l ) acet amide may also serve as a valuable tool for mechanistic studies. Understanding how this molecule interacts with biological targets at the molecular level can provide insights into drug design principles and help inform future discoveries. Computational modeling techniques are increasingly being used alongside experimental approaches to predict binding affinities and optimize lead compounds.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility or unfavorable pharmacokinetic profiles. However, 2 -( 3 - cyc lo prop yl - 6 - ox o - 1 , 6 - dihyd ro p y rid azin e - 1 - y l ) - N -( 4 - me t h y l p y rid ine - 2 - y l ) ace t amide has several structural features that could mitigate these issues. For example, cyc lo prop yl substituents are known to improve metabolic stability, while electron-withdrawing groups like oxo groups can enhance solubility. These properties make it an attractive candidate for further development into an active pharmaceutical ingredient (API).

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in preclinical models and identify optimal dosing regimens. If successful, 2 -( 3 c yc lo prop yl ) derivatives like this one could contribute significantly to addressing unmet medical needs across multiple therapeutic areas.